![molecular formula C13H11Cl2NO3 B4753507 2-methoxyethyl 2-cyano-3-(3,4-dichlorophenyl)acrylate](/img/structure/B4753507.png)
2-methoxyethyl 2-cyano-3-(3,4-dichlorophenyl)acrylate
Overview
Description
2-methoxyethyl 2-cyano-3-(3,4-dichlorophenyl)acrylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound belongs to the family of acrylates and is commonly referred to as MDCA. MDCA has been found to exhibit potent biological activity, making it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of MDCA is not fully understood, but it is believed to involve the inhibition of inflammatory mediators such as prostaglandins and cytokines. MDCA has also been found to modulate the activity of ion channels, which are involved in pain perception. Additionally, MDCA has been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects
MDCA has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. MDCA has also been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, MDCA has been shown to have a favorable safety profile, with no significant toxicity or adverse effects observed in animal studies.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MDCA in lab experiments is its potent biological activity. This makes it a valuable tool for studying the mechanisms of inflammation, pain, and cancer. MDCA is also relatively easy to synthesize and has a favorable safety profile, making it suitable for use in animal studies. However, one of the limitations of using MDCA is its limited solubility in aqueous solutions, which can make it difficult to administer in some experimental settings.
Future Directions
There are several future directions for research on MDCA. One area of interest is the development of MDCA-based drugs for the treatment of chronic pain and inflammatory diseases. Another area of interest is the use of MDCA as a chemotherapeutic agent for the treatment of cancer. Additionally, further studies are needed to elucidate the mechanism of action of MDCA and its potential interactions with other drugs. Overall, the potential therapeutic applications of MDCA make it an exciting area of research for the future.
Scientific Research Applications
MDCA has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. MDCA has also been found to exhibit anticancer activity, with studies showing that it can induce apoptosis in cancer cells and inhibit tumor growth.
properties
IUPAC Name |
2-methoxyethyl (Z)-2-cyano-3-(3,4-dichlorophenyl)prop-2-enoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11Cl2NO3/c1-18-4-5-19-13(17)10(8-16)6-9-2-3-11(14)12(15)7-9/h2-3,6-7H,4-5H2,1H3/b10-6- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BILALDLYKXVJCE-POHAHGRESA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC(=O)C(=CC1=CC(=C(C=C1)Cl)Cl)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COCCOC(=O)/C(=C\C1=CC(=C(C=C1)Cl)Cl)/C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11Cl2NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.